Cas no 1119090-26-4 (5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine)

• Product Name: 5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine
• CAS No: 1119090-26-4
• MF: C₁₁H₆BrF₃N₂
• MW: 303.077951908112
• MDL: MFCD16618812
• CID: 4781423
• Update Time: 2025-06-13

5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine
• 5-bromo-2-[2-(trifluoromethyl)phenyl]pyrimidine
• Pyrimidine, 5-bromo-2-[2-(trifluoromethyl)phenyl]-
• 5-Bromo-2-(2-trifluoromethylphenyl)pyrimidine
• 5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine

• MDL： MFCD16618812
• Inchi： 1S/C11H6BrF3N2/c12-7-5-16-10(17-6-7)8-3-1-2-4-9(8)11(13,14)15/h1-6H
• InChI Key： HRRWDUZFMHTIOI-UHFFFAOYSA-N
• SMILES： BrC1C=NC(C2C=CC=CC=2C(F)(F)F)=NC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 252
• XLogP3: 3.4
• Topological Polar Surface Area: 25.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine

Recent Advances in the Study of 5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine (CAS: 1119090-26-4)

5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine (CAS: 1119090-26-4) is a pyrimidine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. Recent studies have explored its synthesis, biological activity, and potential as a scaffold for novel therapeutic agents. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its chemical properties, pharmacological potential, and recent advancements in its application.

The compound's structure, featuring a brominated pyrimidine core and a trifluoromethylphenyl substituent, makes it a versatile intermediate in organic synthesis. Recent synthetic methodologies have focused on optimizing the yield and purity of 5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine, with particular emphasis on green chemistry approaches to reduce environmental impact. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic system that improved the efficiency of the bromination step, achieving a yield of over 85% under mild conditions.

In terms of biological activity, 5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine has shown promise as a kinase inhibitor. Preliminary in vitro studies have indicated its ability to selectively target certain protein kinases involved in cancer cell proliferation. A recent study in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibited potent inhibitory activity against EGFR (epidermal growth factor receptor) mutants, which are often implicated in non-small cell lung cancer (NSCLC). The study highlighted the compound's potential as a lead structure for developing next-generation EGFR inhibitors.

Further investigations into the pharmacokinetic properties of 5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine have revealed challenges related to its metabolic stability and bioavailability. Researchers are exploring structural modifications to enhance its drug-like properties while retaining its biological activity. For example, a 2024 study in European Journal of Medicinal Chemistry investigated the introduction of solubilizing groups to improve aqueous solubility, which could facilitate its development as an oral therapeutic agent.

Beyond its potential in oncology, recent research has also explored the application of 5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine in other therapeutic areas. A study published in ACS Chemical Neuroscience in early 2024 suggested that certain derivatives of this compound could modulate neurotransmitter receptors, opening new avenues for treating neurological disorders such as epilepsy and Parkinson's disease. The study emphasized the need for further optimization to achieve selectivity and minimize off-target effects.

In conclusion, 5-Bromo-2-(2-(trifluoromethyl)phenyl)pyrimidine (CAS: 1119090-26-4) represents a promising scaffold in medicinal chemistry, with diverse applications ranging from oncology to neuroscience. Recent advancements in its synthesis, biological evaluation, and structural optimization underscore its potential as a valuable tool in drug discovery. Future research should focus on addressing its pharmacokinetic limitations and expanding its therapeutic scope through targeted derivatization and preclinical evaluation.